Cas no 91653-75-7 (Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,- 2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b-hydroxy-8-(1-hydroxy-1- methylethyl)-6a-methyl-,(1aS,1bR,2R,2'R,5R,- 6aR,7aR,8S)-)

• Product Name: Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,- 2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b-hydroxy-8-(1-hydroxy-1- methylethyl)-6a-methyl-,(1aS,1bR,2R,2'R,5R,- 6aR,7aR,8S)-
• CAS No: 91653-75-7
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 804214
• PubChem ID: 129317015
• Update Time: 2024-10-26

Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,- 2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b-hydroxy-8-(1-hydroxy-1- methylethyl)-6a-methyl-,(1aS,1bR,2R,2'R,5R,- 6aR,7aR,8S)- Chemical and Physical Properties

Names and Identifiers

• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,- 2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b-hydroxy-8-(1-hydroxy-1- methylethyl)-6a-methyl-,(1aS,1bR,2R,2'R,5R,- 6aR,7aR,8S)-
• Coriatin
• (2R,3S,5R,6R,7R)-2-Hydroxy-12-(2-hydroxy-2-propanyl)-7-methyl-11H-spiro[4,10-dioxatetracyclo[7.2.1.0^2,7.0^3,5]dodecane-6,2\'-oxiran]-11-one
• (2R,3S,5R,6R,7R)-2-Hydroxy-12-(2-hydroxy-2-propanyl)-7-methyl-11H-spiro[4,10-dioxatetracyclo[7.2.1.0^2,7.0^3,5]dodecane-6,2'-oxiran]-11-one
• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,- 2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b-...
• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,- 2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b-hydroxy-8-(1-hydroxy-1- methyle
• [ "" ]
• (1aS,1bR,2R,2′R,5R,6aR,7aR,8S)-Hexahydro-1b-hydroxy-8-(1-hydroxy-1-methylethyl)-6a-methylspiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2′-oxiran]-3(2H)-one (ACI)
• Coriatin (6CI)
• Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,2-d]oxepin-7,2′-oxiran]-3(2H)-one, hexahydro-1b-hydroxy-8-(1-hydroxy-1-methylethyl)-6a-methyl-, [1aS-(1aα,1bβ,2β,5β,6aβ,7β,7aα,8R*)]- (ZCI)
• 3,6-Methano-2,4,7-trioxacyclopenta[cd]cycloprop[a]azulen-5(1H)-one, octahydro-6a,7b-dihydroxy-7c-methyl-8-(1-methylethenyl)-, (2aS,3R,6S,6aR,6bS,7aR,7bR,7cS,8R)-
• 91653-75-7
• CID 73813185
• B0005-189209
• 2-hydroxy-12-(2-hydroxypropan-2-yl)-7-methylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one
• AKOS040761528
• NS00067901

• Inchi： 1S/C15H20O6/c1-12(2,17)7-6-4-13(3)14(5-19-14)9-10(21-9)15(13,18)8(7)11(16)20-6/h6-10,17-18H,4-5H2,1-3H3
• InChI Key： LGZSARJAXHVXEV-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(CC3(C4(CO4)C4C(O4)C32O)C)O1)C(C)(C)O

Computed Properties

• Exact Mass: 296.12600
• Monoisotopic Mass: 296.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.64
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.5±0.1 g/cm3
• Boiling Point: 529.7±50.0 °C at 760 mmHg
• Flash Point: 202.8±23.6 °C
• PSA: 91.82000
• LogP: -0.39380
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Spiro[2,5-methano-7H-oxireno[3,4]cyclopent[1,- 2-d]oxepin-7,2'-oxiran]-3(2H)-one,hexahydro-1b-hydroxy-8-(1-hydroxy-1- methylethyl)-6a-methyl-,(1aS,1bR,2R,2'R,5R,- 6aR,7aR,8S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones